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Description
Cyclopentanone . Cyclopentanone is an organic compound with the molecular formula C5H8O . It is a cyclic ketone that appears as a colorless, volatile liquid with a peppermint-like odor. Cyclopentanone is widely used in various chemical processes and industrial applications due to its unique chemical properties.
Preparation Methods
Synthetic Routes and Reaction Conditions: Cyclopentanone can be synthesized through the ketonization of adipic acid. This process involves treating adipic acid with barium hydroxide at elevated temperatures, resulting in the formation of cyclopentanone, water, and carbon dioxide:
(CH2
Properties
Molecular Formula |
NiO2P- |
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Molecular Weight |
121.666 g/mol |
InChI |
InChI=1S/Ni.HO2P/c;1-3-2/h;(H,1,2)/p-1 |
InChI Key |
NHOBAXDUQBNNSR-UHFFFAOYSA-M |
Canonical SMILES |
[O-]P=O.[Ni] |
Origin of Product |
United States |
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